Cas no 2137068-21-2 (1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)-)

• Product Name: 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)-
• CAS No: 2137068-21-2
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• CID: 5255382
• Update Time: 2025-06-03

1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-tert-butyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)-

• Inchi： 1S/C10H20N4/c1-6(2)7(11)8-12-9(14-13-8)10(3,4)5/h6-7H,11H2,1-5H3,(H,12,13,14)/t7-/m1/s1
• InChI Key： UQGTVKKVVXSURF-SSDOTTSWSA-N
• SMILES： N1=C([C@@H](C(C)C)N)NN=C1C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 67.6

Additional information on 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)-

Comprehensive Overview of 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)- (CAS No. 2137068-21-2)

The compound 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)- (CAS No. 2137068-21-2) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry, marked by the (αR) configuration, and the presence of a 1,1-dimethylethyl (tert-butyl) group, make it a molecule of interest for researchers exploring chiral synthesis and bioactive compounds. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries and industry trends.

One of the most searched questions in the field of organic chemistry is: "What are the applications of triazole derivatives in drug discovery?" The 1H-1,2,4-Triazole-5-methanamine scaffold is a versatile building block, often utilized in the development of antifungal, antiviral, and anti-inflammatory agents. Its structural flexibility allows for modifications that enhance binding affinity to biological targets, making it a hotspot for medicinal chemists. The (αR)-enantiomer, in particular, is valued for its potential to improve pharmacokinetic profiles due to its chiral center.

Another trending topic is "green synthesis of triazole compounds." Researchers are increasingly focusing on sustainable methods to produce molecules like 3-(1,1-dimethylethyl)-α-(1-methylethyl)-1H-1,2,4-Triazole-5-methanamine. Catalytic asymmetric synthesis and biocatalytic approaches are gaining traction, aligning with the global push for environmentally friendly chemistry. The tert-butyl group in this compound also offers steric hindrance, which can be leveraged to control reaction selectivity in green synthetic routes.

From an industrial perspective, CAS No. 2137068-21-2 is often discussed in forums exploring "high-value intermediates for specialty chemicals." Its robust triazole core and branched alkyl substituents make it a candidate for custom synthesis in agrochemicals, such as plant growth regulators or pesticide adjuvants. The (1-methylethyl) (isopropyl) group further enhances lipophilicity, a property critical for formulations requiring controlled release or membrane penetration.

Analytical characterization of this compound is another area of interest. Techniques like HPLC chiral separation and X-ray crystallography are frequently employed to confirm the (αR) configuration and purity. These methods are pivotal for quality control, especially when the compound is used in enantioselective catalysis or as a chiral auxiliary. Searches for "how to determine enantiomeric excess of triazole derivatives" highlight the demand for reliable analytical protocols.

In summary, 1H-1,2,4-Triazole-5-methanamine, 3-(1,1-dimethylethyl)-α-(1-methylethyl)-, (αR)- represents a compelling case study in the intersection of chirality, bioactivity, and sustainable synthesis. Its CAS No. 2137068-21-2 serves as a gateway for deeper exploration into triazole chemistry, addressing both academic curiosity and industrial needs. As research progresses, this compound is poised to play a pivotal role in advancing tailored solutions for health and agriculture.